Cas no 1135283-23-6 (3-Oxo-3-(4-piperidinophenyl)propanenitrile)

• Product Name: 3-Oxo-3-(4-piperidinophenyl)propanenitrile
• CAS No: 1135283-23-6
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD12025857
• CID: 839736
• PubChem ID: 40148055
• Update Time: 2025-06-07

3-Oxo-3-(4-piperidinophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-[4-(piperidin-1-yl)phenyl]propanenitrile
• 3-Oxo-3-(4-piperidinophenyl)propanenitrile
• 3-Oxo-3-(4-(piperidin-1-yl)phenyl)propanenitrile
• AKOS005071967
• SCHEMBL15448626
• DB-331446
• CS-0441152
• 3-oxo-3-(4-piperidin-1-ylphenyl)propanenitrile
• MFCD12025857
• Benzenepropanenitrile, beta-oxo-4-(1-piperidinyl)-
• BD-0225
• 1135283-23-6

• MDL： MFCD12025857
• Inchi： 1S/C14H16N2O/c15-9-8-14(17)12-4-6-13(7-5-12)16-10-2-1-3-11-16/h4-7H,1-3,8,10-11H2
• InChI Key： TZXKQUBDWIBMLU-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1

Additional information on 3-Oxo-3-(4-piperidinophenyl)propanenitrile

Introduction to 3-Oxo-3-(4-piperidinophenyl)propanenitrile (CAS No. 1135283-23-6) and Its Recent Applications in Chemical Biology

3-Oxo-3-(4-piperidinophenyl)propanenitrile, identified by the chemical identifier CAS No. 1135283-23-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a unique structural framework that combines a nitrile group with a piperidine-substituted aromatic ring, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound's structural motifs suggest versatile reactivity, making it a valuable scaffold for synthesizing biologically active molecules.

The nitrile functional group in 3-Oxo-3-(4-piperidinophenyl)propanenitrile is particularly noteworthy due to its ability to participate in various chemical transformations, including hydrolysis to carboxylic acids or reduction to primary amines. These transformations are pivotal in medicinal chemistry, enabling the synthesis of diverse pharmacophores. Furthermore, the presence of the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug development. Piperidine derivatives are well-documented for their role in modulating biological pathways, making this compound a promising candidate for therapeutic applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Oxo-3-(4-piperidinophenyl)propanenitrile, facilitating its integration into broader research pipelines. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups, expanding the compound's utility in medicinal chemistry. For instance, palladium-catalyzed reactions have allowed for the incorporation of aryl or heteroaryl groups, further diversifying its structural possibilities.

In the context of drug discovery, 3-Oxo-3-(4-piperidinophenyl)propanenitrile has been explored as a precursor for developing small-molecule inhibitors targeting various therapeutic pathways. Its structural features make it an attractive candidate for designing molecules that interact with protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The nitrile group can serve as a hinge-binding motif, while the piperidine moiety can engage in hydrophobic interactions within the binding pocket of target proteins.

One particularly intriguing application of 3-Oxo-3-(4-piperidinophenyl)propanenitrile is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel therapeutic strategies. The compound's ability to undergo structural modifications allows researchers to fine-tune its properties for optimal antimicrobial activity. Preliminary studies have demonstrated that derivatives of this molecule exhibit promising efficacy against Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound in antibiotic development.

The role of computational chemistry in optimizing 3-Oxo-3-(4-piperidinophenyl)propanenitrile derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interactions between the compound and biological targets. These insights have guided synthetic efforts toward producing more potent and selective analogs. Additionally, virtual screening methods have enabled high-throughput identification of suitable derivatives, accelerating the drug discovery process.

Another area where 3-Oxo-3-(4-piperidinophenyl)propanenitrile has shown promise is in neuropharmacology. Piperidine-containing compounds are known for their ability to modulate central nervous system (CNS) receptors and enzymes. Research indicates that derivatives of this molecule may have applications in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The nitrile group can be further functionalized to enhance receptor selectivity, potentially minimizing side effects associated with CNS drugs.

The synthesis and characterization of 3-Oxo-3-(4-piperidinophenyl)propanenitrile have also contributed to advancements in green chemistry principles. Efforts to develop environmentally friendly synthetic routes have focused on reducing waste and minimizing hazardous byproducts. Catalytic processes and solvent-free reactions have been explored as alternatives to traditional methods, aligning with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Future directions for research on CAS No. 1135283-23-6 include exploring its potential as a chiral building block for enantioselective synthesis. Chiral molecules are crucial in pharmaceuticals due to their distinct biological activities depending on their stereochemistry. By leveraging asymmetric catalysis, researchers aim to produce enantiomerically pure forms of this compound, which could be used to develop novel enantiomerically enriched drugs.

In conclusion, 3-Oxo-3-(4-piperidinophenyl)propanenitrile (CAS No. 1135283-23-6) represents a versatile and promising compound with significant implications for chemical biology and drug discovery. Its unique structural features offer numerous opportunities for therapeutic applications across various disease areas. As research continues to uncover new synthetic strategies and biological functions, this molecule is poised to play an increasingly important role in the development of next-generation pharmaceuticals.